Methyl (E)-4-[(6-methylsulfonylpyridine-3-carbonyl)amino]but-2-enoate

• IUPAC Name: methyl (E)-4-[(6-methylsulfonylpyridine-3-carbonyl)amino]but-2-enoate
• InChI: InChI=1S/C12H14N2O5S/c1-19-11(15)4-3-7-13-12(16)9-5-6-10(14-8-9)20(2,17)18/h3-6,8H,7H2,1-2H3,(H,13,16)/b4-3+
• InChI Key: NXPDXHDDIJZRGY-ONEGZZNKSA-N
• Canonical SMILES: COC(=O)C=CCNC(=O)C1=CN=C(C=C1)S(=O)(=O)C
• Isomeric SMILES: COC(=O)/C=C/CNC(=O)C1=CN=C(C=C1)S(=O)(=O)C
• Molecular Formula: C12H14N2O5S
• Molecular Weight: 298.32 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring suggests aromaticity, which would have a significant impact on the compound’s reactivity and stability. The sulfonyl, carbonyl, amino, and ester groups would also contribute to the compound’s overall structure.

Chemical Reactions Analysis

The compound’s reactivity would be largely determined by its functional groups. For example, the amino group could participate in acid-base reactions, the carbonyl group in addition and oxidation-reduction reactions, and the ester group in hydrolysis and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of a pyridine ring could contribute to its stability and aromaticity. The sulfonyl, carbonyl, and ester groups could affect its polarity and solubility.

Future Directions

The study of new compounds is a key part of advancing fields like medicine, materials science, and environmental science. This compound, with its combination of functional groups, could be of interest in these and other areas of research.